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The table below summarizes the available information from the search results.

Property Description

Name DosatiLink-1 [1]

Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1] [2]

CAS Number 2941512-37-2 [1]

Chemical Formula C69H93Cl2F2N13O17S [1]

Molar Mass 1517.52 [1]

Binding Affinity (Ki/IC50) Information not available in search results

Experimental Workflow Visualization

Since specific signaling pathways for DosatiLink-1 are not described, the following Graphviz diagram

outlines a generalized workflow for characterizing a new kinase inhibitor, which aligns with the type of

experimental data you're seeking.
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Given the lack of publicly available specific data, consulting the primary research literature is the essential

next step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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